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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction of metals from aqueous

solutions using Diisobutyl Hydrogen Phosphate (DIBP) as the extractant. The methodologies

outlined below are based on established principles of solvent extraction by organophosphorus

compounds and can be adapted for specific metal separation and purification needs.

Overview and Principle
Diisobutyl Hydrogen Phosphate (DIBP) is an acidic organophosphorus extractant used in

hydrometallurgy to selectively extract metal ions from aqueous solutions. The process, known

as solvent extraction or liquid-liquid extraction, relies on the principle of partitioning a metal

solute between two immiscible liquid phases: an aqueous phase containing the metal ions and

an organic phase consisting of DIBP dissolved in a suitable organic diluent.

The extraction mechanism is a cation exchange reaction where the proton of the acidic

extractant is exchanged for a metal cation. The efficiency of this extraction is highly dependent

on the pH of the aqueous phase.[1] Generally, as the pH increases, the extraction of metal ions

also increases.[1] The extracted metal can then be recovered from the organic phase in a

concentrated form through a stripping process, typically using a strong acid solution.
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The following tables summarize typical quantitative data for metal extraction using acidic

organophosphorus extractants like DIBP. The exact values will vary depending on the specific

metal, the composition of the aqueous and organic phases, and the operating conditions.

Table 1: Effect of pH on the Extraction Efficiency of Various Metals

Metal Ion
pH for 50% Extraction
(pH₀.₅)

Optimal pH Range for
Extraction

Fe(III) ~1.0 - 1.5 2.0 - 3.0

Zn(II) ~2.0 - 2.5 3.0 - 4.0

Cu(II) ~2.5 - 3.0 3.5 - 5.0

Co(II) ~3.0 - 3.5 4.0 - 5.5

Ni(II) ~3.5 - 4.0 4.5 - 6.0

Note: Data is illustrative and based on the general behavior of dialkyl phosphoric acid

extractants.

Table 2: Influence of DIBP Concentration on Extraction Efficiency

DIBP Concentration (v/v %) Extraction Efficiency of a Target Metal (%)

5 75 - 85

10 85 - 95

15 > 95

20 > 98

Note: Higher extractant concentrations generally lead to higher extraction efficiencies, but can

also increase viscosity and the cost of the organic phase.
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Extractant: Diisobutyl Hydrogen Phosphate (DIBP)

Diluent: Kerosene, hexane, or other suitable aliphatic or aromatic solvent

Aqueous Feed: Solution containing the metal ions to be extracted

pH Adjustment: Dilute solutions of a strong acid (e.g., HCl, H₂SO₄) and a strong base (e.g.,

NaOH)

Stripping Agent: Concentrated solution of a strong acid (e.g., 2-6 M H₂SO₄ or HCl)

Phase Separation: Separatory funnels

Agitation: Mechanical shaker or magnetic stirrer

Analytical Equipment: Atomic Absorption Spectrometer (AAS) or Inductively Coupled

Plasma-Optical Emission Spectrometer (ICP-OES) for metal concentration analysis

Preparation of the Organic Phase
Prepare the desired volume of the organic phase by dissolving a specific concentration of

Diisobutyl Hydrogen Phosphate (e.g., 10-20% v/v) in the chosen organic diluent (e.g.,

kerosene).

Thoroughly mix the solution until the DIBP is completely dissolved.

Extraction Procedure
Take a known volume of the aqueous feed solution containing the metal ions in a separatory

funnel.

Adjust the pH of the aqueous solution to the desired value using dilute acid or base. The

optimal pH will depend on the target metal (refer to Table 1).

Add an equal volume of the prepared organic phase to the separatory funnel (Organic to

Aqueous phase ratio, O:A = 1:1). The O:A ratio can be varied to optimize extraction.
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Shake the separatory funnel vigorously for a predetermined time (e.g., 10-30 minutes) to

ensure thorough mixing and allow the extraction equilibrium to be reached.

Allow the two phases to separate completely. The organic phase, now loaded with the metal-

DIBP complex, will typically be the upper layer.

Carefully separate the two phases. The aqueous phase is now the raffinate, depleted of the

extracted metal.

Analyze the metal concentration in the raffinate using AAS or ICP-OES to determine the

extraction efficiency.

Stripping Procedure
Take the metal-loaded organic phase from the extraction step and place it in a clean

separatory funnel.

Add a specific volume of the stripping agent (e.g., 2 M H₂SO₄). The O:A ratio for stripping is

often lower than for extraction (e.g., 2:1 or 4:1) to obtain a concentrated metal solution.

Shake the funnel for a sufficient time (e.g., 15-30 minutes) to allow the metal to be stripped

from the organic phase back into the aqueous phase.

Allow the phases to separate.

Collect the aqueous phase, which is now a concentrated solution of the stripped metal salt.

The organic phase is now regenerated and can be recycled for further extraction cycles.

Analyze the metal concentration in the stripped aqueous solution and the regenerated

organic phase to determine the stripping efficiency.
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Caption: Workflow for metal extraction using Diisobutyl Hydrogen Phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049206#protocol-for-metal-extraction-using-
diisobutyl-hydrogen-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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